Cas no 897621-46-4 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 897621-46-4
• MF: C₁₆H₁₄ClN₅O₂S₂
• MW: 407.897658824921
• CID: 5944113
• PubChem ID: 18567632
• Update Time: 2025-10-29

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• SCHEMBL24101768
• CCG-325360
• 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• F2096-0676
• 897621-46-4
• AKOS024627051
• 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(4-methylthiazol-2-yl)acetamide

• Inchi： 1S/C16H14ClN5O2S2/c1-9-7-25-15(18-9)21-13(23)6-12-8-26-16(20-12)22-14(24)19-11-4-2-3-10(17)5-11/h2-5,7-8H,6H2,1H3,(H,18,21,23)(H2,19,20,22,24)
• InChI Key： VSVXNGFPVUYNEL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 407.0277447g/mol
• Monoisotopic Mass: 407.0277447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Comprehensive Analysis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 897621-46-4)

The compound 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 897621-46-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring dual thiazole rings and a chlorophenyl moiety, makes it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein domains.

In recent years, the demand for small-molecule inhibitors and biochemical probes has surged, driven by advancements in drug discovery and personalized medicine. This compound’s carbamoylamino and acetamide functional groups contribute to its binding affinity, making it a subject of study for conditions where precise molecular targeting is crucial. Its CAS No. 897621-46-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in modern pharmacology is the development of selective kinase inhibitors. The structural features of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide suggest potential utility in this area. Its thiazolyl components are known to participate in hydrogen bonding and π-π stacking interactions, which are critical for inhibiting specific kinase pathways. This aligns with the growing interest in precision medicine and targeted cancer therapies.

From a synthetic chemistry perspective, the compound’s heterocyclic scaffold presents both challenges and opportunities. The presence of a 3-chlorophenyl group introduces steric and electronic effects that influence its reactivity. Researchers optimizing its synthesis often focus on improving yield and purity, as these factors are vital for reproducibility in biological assays. The CAS No. 897621-46-4 is a key identifier in patent literature, highlighting its commercial and scientific value.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Sustainable synthesis methods, including catalytic reactions and solvent-free conditions, are being explored to minimize waste and energy consumption. This aligns with broader industry trends toward eco-friendly drug development, a topic frequently queried in search engines by professionals and students alike.

In summary, 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its CAS No. 897621-46-4 serves as a gateway to a wealth of research exploring its therapeutic potential, synthetic pathways, and environmental impact. As the scientific community continues to investigate its properties, this compound is poised to remain a focal point in discussions about innovative drug design and sustainable science.